Cas no 1780627-77-1 (3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid
• CAS No: 1780627-77-1
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4949269
• Update Time: 2025-08-05

3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5ClF3NO2/c9-5-3(7(14)15)1-2-4(6(5)13)8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： MTXPATQOHZRNAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid

3-Amino-2-chloro-4-(trifluoromethyl)benzoic Acid: A Comprehensive Overview

3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid, also known by its CAS number 1780627-77-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a chlorine atom, and a trifluoromethyl group (-CF₃) attached to a benzoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block for various research and industrial applications.

The synthesis of 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic processes have enabled the efficient production of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In the pharmaceutical industry, 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid has garnered attention due to its potential as a lead compound in drug discovery. Its structure allows for extensive modification, enabling the development of derivatives with enhanced bioavailability and efficacy. For instance, studies have shown that certain analogs exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The trifluoromethyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Fluorine atoms are known for their ability to enhance lipophilicity and stability, which are critical factors in drug design. Recent research has focused on optimizing the placement of this group to maximize its therapeutic potential while minimizing adverse effects.

Beyond pharmaceuticals, 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to interact with specific biological targets makes it an ideal candidate for developing selective crop protection agents. Additionally, this compound is being investigated for its role in materials science, where it serves as a precursor for advanced polymers and coatings with tailored mechanical and thermal properties.

Recent studies have also explored the environmental fate and toxicity of 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid. Understanding its degradation pathways is essential for ensuring sustainable use in industrial processes. Researchers have reported that under aerobic conditions, the compound undergoes microbial degradation, producing less harmful byproducts. However, further investigation is required to assess its long-term impact on ecosystems.

In conclusion, 3-Amino-2-chloro-4-(trifluoromethyl)benzoic acid represents a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As advancements in synthetic methods and application development continue, this compound is poised to play an even greater role in shaping future innovations in science and technology.